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Compound Name: o )
aminium bromide

CAS No.: 3779-42-8

Cat. No.: B1214243

Get Quote

\ J

An in-depth exploration of the synthesis, properties, and applications of (3-
Bromopropyl)trimethylammonium bromide for researchers, scientists, and drug development

professionals.

(3-Bromopropyhtrimethylammonium bromide, a quaternary ammonium salt, serves as a
versatile reagent in organic synthesis. Its bifunctional nature, possessing both a reactive
bromopropyl group and a charged trimethylammonium moiety, makes it a valuable building
block for the introduction of a cationic charge and a flexible three-carbon spacer into a variety
of molecular architectures. This technical guide provides a detailed overview of its discovery,
synthesis, physicochemical properties, and key applications, with a focus on its role in the
development of functionalized polymers and novel surfactants.

Historical Context and Discovery

While a singular, definitive "discovery” paper for (3-Bromopropyl)trimethylammonium bromide is
not readily identifiable in the historical literature, its synthesis is a logical extension of the well-
established chemistry of quaternary ammonium salts. The foundational work on these
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compounds dates back to the early 20th century, with significant advancements in their
synthesis and understanding of their properties occurring throughout the decades. The
straightforward synthesis of (3-Bromopropyl)trimethylammonium bromide involves the reaction
of 1,3-dibromopropane with trimethylamine, a classic example of the Menshutkin reaction,
which describes the alkylation of a tertiary amine with an alkyl halide.

The earliest comprehensive documentation of its synthesis and characterization appears in
various patents and chemical literature from the mid to late 20th century, often in the context of
creating new polymers or surfactants. For instance, a 1984 article in the Journal of the
Chemical Society, Perkin Transactions 2 and a later patent (US9452425) describe synthetic
routes to this compound, highlighting its utility as a chemical intermediate.

Physicochemical Properties

(3-Bromopropyl)trimethylammonium bromide is typically a white to off-white crystalline solid. Its
key physicochemical properties are summarized in the table below, compiled from various
chemical suppliers and databases.
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Property Value Reference
CAS Number 3779-42-8 [1]
Molecular Formula CeH1sBrz2N [2]
Molecular Weight 261.00 g/mol [2]
Melting Point 210 °C (decomposes) [1]

White to light yellow or light
Appearance [2]
orange powder/crystal

Purity >96.0% to >98% [2]
N Slightly soluble in DMSO and
Solubility [3]
methanol.
3-
IUPAC Name bromopropyl(trimethyl)azanium  [3]
;bromide
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Synthesis of (3-Bromopropyl)trimethylammonium
bromide

The primary method for synthesizing (3-Bromopropyl)trimethylammonium bromide is through
the nucleophilic substitution reaction between 1,3-dibromopropane and trimethylamine.
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1,3-Dibromopropane Trimethylamine

Reaction

(3-Bromopropyl)trimethylammonium bromide

Click to download full resolution via product page

Synthesis of (3-Bromopropyl)trimethylammonium bromide.

Experimental Protocol: Synthesis from 1,3-
Dibromopropane and Trimethylamine

The following is a representative experimental protocol adapted from established chemical
synthesis principles.

Materials:

1,3-Dibromopropane

Trimethylamine (gas or solution in a suitable solvent like ethanol)

A suitable solvent (e.g., acetonitrile, ethanol, or acetone)

Round-bottom flask

Condenser

Stirring apparatus

Heating mantle or oil bath
Procedure:

« In a round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve 1,3-
dibromopropane in a suitable solvent.
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e Cool the solution in an ice bath.

o Slowly bubble trimethylamine gas through the solution or add a solution of trimethylamine
dropwise with vigorous stirring. An excess of trimethylamine is typically used to drive the
reaction to completion and minimize the formation of byproducts.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for several hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).

o Upon completion of the reaction, cool the mixture to room temperature. The product, being a
salt, will often precipitate out of the solution.

o Collect the solid product by filtration.

» Wash the collected solid with a cold, non-polar solvent (e.g., diethyl ether) to remove any
unreacted 1,3-dibromopropane.

e Dry the product under vacuum to yield (3-Bromopropyl)trimethylammonium bromide.
Characterization:

The identity and purity of the synthesized compound can be confirmed using standard
analytical technigues such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-
Transform Infrared (FTIR) spectroscopy, and melting point determination.

Key Applications

The utility of (3-Bromopropyl)trimethylammonium bromide stems from its ability to act as a
versatile alkylating agent to introduce a quaternary ammonium group. This has been widely
exploited in polymer chemistry and surfactant synthesis.

Functionalization of Polymers

A significant application of (3-Bromopropyl)trimethylammonium bromide is in the post-
polymerization modification of polymers. Polymers containing nucleophilic functional groups
(e.g., amines, hydroxyls, or carboxylates) can be reacted with this reagent to introduce pendant
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guaternary ammonium chains. This modification imparts cationic properties to the polymer,
which can be beneficial for applications such as:

» Anion exchange membranes: The positively charged groups facilitate the transport of anions.

e Gene delivery vectors: The cationic polymer can form complexes with negatively charged
DNA or RNA, aiding in their delivery into cells.

» Antimicrobial surfaces: Quaternary ammonium groups are known for their antimicrobial
activity.

Polymer with (3-Bromopropyltrimethylammonium
Nucleophilic Groups bromide

Nucleophilic Substitution

Reaction

Functionalized Cationic
Polymer

'

Applications:
- Anion Exchange Membranes
- Gene Delivery
- Antimicrobial Surfaces

Click to download full resolution via product page

Workflow for Polymer Functionalization.

Synthesis of Novel Surfactants

(3-Bromopropyhtrimethylammonium bromide is also a key precursor in the synthesis of novel
surfactants, particularly bolaamphiphiles and gemini surfactants. By reacting it with long-chain
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amines or other hydrophobic moieties, surfactants with unique architectures and properties can
be created. For example, reaction with a long-chain alkyldimethylamine results in a dicationic
(gemini) surfactant. These specialized surfactants can exhibit superior surface activity and self-
assembly behavior compared to conventional single-chain surfactants.

Experimental Protocol: Synthesis of a Divalent
Surfactant

The following is a representative protocol for the synthesis of a divalent (gemini) surfactant,
N,N'-(propane-1,3-diyl)bis(N,N-dimethyl-N-hexadecylammonium) dibromide, using (3-
Bromopropyl)trimethylammonium bromide as an intermediate building block (though the direct
reaction with a long-chain tertiary amine is also possible). A more common approach is the
direct reaction of 1,3-dibromopropane with a long-chain tertiary amine. However, for illustrative
purposes of using a pre-quaternized building block, a hypothetical two-step synthesis is
outlined. A more direct and common synthesis involves reacting a long-chain tertiary amine
with 1,3-dibromopropane.

Materials:

Hexadecyldimethylamine

e (3-Bromopropyl)trimethylammonium bromide

e A polar aprotic solvent (e.g., N,N-dimethylformamide (DMF) or acetonitrile)
e Round-bottom flask

» Condenser

e Stirring apparatus

e Heating mantle or oil bath

Procedure:

 In a round-bottom flask, dissolve hexadecyldimethylamine in the chosen solvent.
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e Add an equimolar amount of (3-Bromopropyl)trimethylammonium bromide to the solution.

» Heat the reaction mixture with stirring at an elevated temperature (e.g., 80-100 °C) for
several hours to overnight.

e Monitor the reaction progress by TLC.
 After the reaction is complete, cool the mixture to room temperature.

e The product may precipitate upon cooling or can be precipitated by the addition of a non-
polar solvent like diethyl ether.

o Collect the solid product by filtration and wash with a non-polar solvent.

e Dry the product under vacuum.

Conclusion

(3-Bromopropyhtrimethylammonium bromide is a valuable and versatile chemical intermediate
with significant applications in materials science and colloid chemistry. Its straightforward
synthesis and bifunctional nature allow for the efficient introduction of quaternary ammonium
moieties into a wide range of molecules. The continued exploration of new polymers and
surfactants will undoubtedly ensure that (3-Bromopropyl)trimethylammonium bromide remains
a relevant and important building block for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [(3-Bromopropyl)trimethylammonium bromide: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1214243/docs#3-bromopropyl-trimethylammonium-
bromide-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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